(1S)-3,3'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol

• IUPAC Name: 1-(2-hydroxy-3-methylnaphthalen-1-yl)-3-methylnaphthalen-2-ol
• InChI: InChI=1S/C22H18O2/c1-13-11-15-7-3-5-9-17(15)19(21(13)23)20-18-10-6-4-8-16(18)12-14(2)22(20)24/h3-12,23-24H,1-2H3
• InChI Key: DUCXKDDVZDDQIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2C(=C1O)C3=C(C(=CC4=CC=CC=C43)C)O
• Molecular Formula: C22H18O2
• DSSTOX Substance ID: DTXSID70970786
• Molecular Weight: 314.4 g/mol
• CAS RN: 55442-34-7

Description

“(1S)-3,3’-Dimethyl-[1,1’-binaphthalene]-2,2’-diol” is a specific form of a binaphthalene compound. Binaphthalene compounds are generally characterized by two naphthalene rings connected at the 1 and 1’ positions.

Synthesis Analysis

While specific synthesis information for “(1S)-3,3’-Dimethyl-[1,1’-binaphthalene]-2,2’-diol” was not found, binaphthalene compounds can be synthesized and functionalized in various ways. For example, gold nanoparticles have been synthesized and functionalized using binaphthalene-2,2′-diamine.

Molecular Structure Analysis

The molecular structure of binaphthalene compounds generally consists of two naphthalene rings connected at the 1 and 1’ positions. The specific structure of “(1S)-3,3’-Dimethyl-[1,1’-binaphthalene]-2,2’-diol” would include additional methyl and hydroxyl groups at the 3,3’ and 2,2’ positions, respectively.

Physical And Chemical Properties Analysis

Physical and chemical properties of a compound include characteristics such as density, color, hardness, melting and boiling points, and electrical conductivity. Specific physical and chemical properties for “(1S)-3,3’-Dimethyl-[1,1’-binaphthalene]-2,2’-diol” were not found in the search results.

Scientific Research Applications

(1S)-3,3'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol has been used in a variety of scientific and industrial applications. It has been used in the synthesis of chiral compounds for pharmaceuticals, agrochemicals, and materials science. This compound has also been used in asymmetric catalysis, as a chiral ligand for asymmetric catalysis, and as a chiral selector for chromatographic separations. This compound has also been used in the synthesis of chiral polymers, chiral drugs, and chiral catalysts.

Mechanism of Action

(1S)-3,3'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol is a chiral building block used in the synthesis of chiral compounds. It is a chiral ligand that can form a coordination complex with a metal ion. This coordination complex can then be used as a catalyst in a variety of reactions, such as aldol condensations, Diels-Alder reactions, and enantioselective additions. This compound can also be used as a chiral selector in chromatographic separations.
Biochemical and Physiological Effects
Due to its wide range of applications, this compound has been studied for its biochemical and physiological effects. Studies have shown that this compound has antioxidant activity and can inhibit the growth of certain cancer cell lines. It has also been shown to have anti-inflammatory and anti-bacterial properties. This compound has been studied for its potential use in the treatment of various diseases, such as diabetes, cardiovascular disease, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

(1S)-3,3'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol is a versatile chiral building block that can be used in a variety of laboratory experiments. It is relatively inexpensive and can be easily synthesized in the laboratory. This compound is also stable and can be stored for long periods of time. However, this compound is not water-soluble and must be dissolved in organic solvents before use. Additionally, this compound is not very reactive and requires the use of catalysts for many reactions.

Future Directions

There are a number of potential future directions for the use of (1S)-3,3'-Dimethyl-[1,1'-binaphthalene]-2,2'-diol. This compound can be used in the synthesis of a variety of chiral compounds, such as pharmaceuticals, agrochemicals, and materials science. It can also be used in asymmetric catalysis, as a chiral ligand for asymmetric catalysis, and as a chiral selector for chromatographic separations. Additionally, this compound can be used in the synthesis of chiral polymers, chiral drugs, and chiral catalysts. Finally, this compound can be studied for its potential use in the treatment of various diseases, such as diabetes, cardiovascular disease, and Alzheimer's disease.

Safety and Hazards

Safety data sheets (SDS) provide information about the potential hazards of a substance and how to handle it safely. An SDS for “(1S)-3,3’-Dimethyl-[1,1’-binaphthalene]-2,2’-diol” was not found in the search results.